Cas no 116653-28-2 (Busulfan-d)

• Product Name: Busulfan-d
• CAS No: 116653-28-2
• MF: C₆H₆D₈O₆S₂
• MW: 254.351
• CID: 132589
• PubChem ID: 45038480
• Update Time: 2025-05-19

Busulfan-d Chemical and Physical Properties

Names and Identifiers

• 1,4-Butane-1,1,2,2,3,3,4,4-d8-diol,dimethanesulfonate (9CI)
• BUSULFAN-D8 (TETRAMETHYLENE-D8)
• Busulfan-d8
• 1,4-Butanediol-d8-dimethanesulfonate Esters
• Busulfex-d8
• Busulphan-d8
• CB-2041-d8
• d8-butane-1,4-dimesylate
• d8-butane-1,4-diol-1,4-dimethane sulfonate
• GT-41-d8
• Misulban-d8
• Myleran-d8
• Myleran-d
• Busulfan-D8(tetramethylene)
• Busulfan-d
• J-003467
• 4-(METHANESULFONYLOXY)(1,1,2,2,3,3,4,4-(2)H?)BUTYL METHANESULFONATE
• HY-B0245S
• 1,4-Butane-1,1,2,2,3,3,4,4-d8-diol, dimethanesulfonate (9CI)
• DTXSID80661835
• (1,1,2,2,3,3,4,4-octadeuterio-4-methylsulfonyloxybutyl) methanesulfonate
• DA-61948
• 4-(methanesulfonyloxy)(1,1,2,2,3,3,4,4-?H?)butyl methanesulfonate
• (~2~H_8_)Butane-1,4-diyl dimethanesulfonate
• D98636
• AKOS030241600
• CS-0128868
• 116653-28-2

• Inchi： InChI=1S/C6H14O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-6H2,1-2H3/i3D2,4D2,5D2,6D2
• InChI Key： COVZYZSDYWQREU-SQUIKQQTSA-N
• SMILES： CS(OC(C(C(C(OS(=O)(C)=O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 254.07300
• Monoisotopic Mass: 254.073
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 112-1140C
• Boiling Point: 464.0±28.0 °C at 760 mmHg
• Flash Point: 234.4±24.0 °C
• Refractive Index: 1.471
• PSA: 103.50000
• LogP: 1.88060
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Busulfan-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Busulfan-d

Comprehensive Overview of Busulfan-d (CAS No. 116653-28-2): Applications and Research Insights

Busulfan-d, a deuterated analog of the well-known alkylating agent Busulfan, has garnered significant attention in pharmaceutical research due to its unique isotopic properties. With the CAS registry number 116653-28-2, this compound serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of Busulfan in biological matrices. Researchers frequently search for "Busulfan-d pharmacokinetics" or "Busulfan-d stability studies," reflecting the growing demand for reliable analytical methods in therapeutic drug monitoring.

The deuterium substitution in Busulfan-d enhances its molecular weight without significantly altering its chemical behavior, making it ideal for isotope dilution techniques. This property addresses common user queries like "how does Busulfan-d improve assay accuracy" and "deuterated vs non-deuterated Busulfan comparison." Recent publications highlight its utility in optimizing pre-transplant conditioning regimens, particularly in studies tagged with "hematopoietic stem cell transplantation biomarkers."

Analytical chemists increasingly focus on "Busulfan-d synthesis pathways" and "116653-28-2 purity specifications" when developing GMP-compliant reference materials. The compound's role in addressing inter-patient variability – a hot topic in personalized medicine forums – is demonstrated through its application in establishing patient-specific dosing curves. Discussions around "LC-MS/MS method validation with Busulfan-d" frequently appear in chromatography communities, underscoring its importance in modern bioanalytical workflows.

Stability data for CAS 116653-28-2 reveals exceptional performance under various storage conditions, answering frequent search queries about "long-term Busulfan-d storage recommendations." Its physicochemical properties, including solubility profiles and partition coefficients, are extensively documented in pharmacopeial monographs. Researchers investigating "deuterium isotope effects in Busulfan analogs" particularly value these detailed specifications when designing metabolic stability assays.

The pharmaceutical industry's shift toward precision medicine has amplified interest in Busulfan-d's applications. Current studies tagged with "therapeutic drug monitoring innovations" frequently cite this compound as critical for achieving sub-ng/mL detection limits. Its use in pediatric oncology research – addressing search terms like "Busulfan-d in pediatric dosing optimization" – demonstrates expanding clinical applications beyond adult transplantation medicine.

Quality control laboratories prioritize inquiries about "116653-28-2 certification documentation" and "Busulfan-d batch-to-batch consistency," reflecting stringent regulatory requirements. The compound's NMR and IR spectral data, often searched as "Busulfan-d spectroscopic characterization," provide crucial identity confirmation parameters. These technical attributes support its inclusion in FDA-approved assay kits for Busulfan quantification.

Emerging research explores Busulfan-d's potential in novel drug delivery systems, responding to trending queries about "nanocarrier formulations with deuterated drugs." Its chemical stability under physiological conditions – a topic searched as "Busulfan-d plasma protein binding" – makes it valuable for extended-release formulation studies. These developments align with current industry focus on sustained-release oncology therapeutics.

Reference material producers extensively document "Busulfan-d solubility in organic solvents" to support analytical method development. The compound's role in addressing matrix effect challenges – frequently searched as "Busulfan-d for mass spec interference reduction" – highlights its importance in overcoming ionization suppression issues. Such applications are particularly relevant for laboratories transitioning to high-throughput screening platforms.

Recent patent filings containing "116653-28-2 derivative applications" indicate expanding intellectual property landscapes. Academic collaborations investigating "Busulfan-d in combination therapies" demonstrate its utility in synergistic treatment protocols. These developments respond to growing clinical interest in multimodal therapeutic approaches for complex oncological conditions.

The compound's isotopic purity – often queried as "Busulfan-d deuterium enrichment levels" – remains a critical quality attribute for research applications. Stability-indicating methods validated with CAS 116653-28-2 address regulatory requirements for "forced degradation studies of Busulfan formulations." Such methodologies support the development of more robust pharmaceutical products with extended shelf lives.